Cas no 622-00-4 ((2R,3R)-Dibenzyl 2,3-dihydroxysuccinate)

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Properties

Names and Identifiers

• (2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
• Dibenzyl L-Tartrate
• (+)-Dibenzyl L-tartrate
• Di Benzyl-L-Tartarate
• L-Tartaric Acid Dibenzyl Ester
• dibenzyl (2R,3R)-2,3-dihydroxybutanedioate
• DibenzylL-Tartrate
• LCKIPSGLXMCAOF-HZPDHXFCSA-N
• FCH3594113
• API0010453
• ST2402227
• AX8034348
• (2R,3R)-2,3-Dihydroxybutanedioic acid dibenzyl ester
• (+)-Dibenzyl
• SCHEMBL366832
• AKOS000277853
• L-(+)-Dibenzyl Tartrate
• AMY41887
• A852373
• 622-00-4
• (+)-Dibenzyl L-tartrate, for chiral derivatization, >=98.0%
• W12796
• MFCD00674554
• rel-(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
• DTXSID60427315
• T1671
• 4079-56-5
• CS-W014506
• +Expand

• MDL： MFCD00674554
• InChIKey： LCKIPSGLXMCAOF-HZPDHXFCSA-N
• Inchi： 1S/C18H18O6/c19-15(17(21)23-11-13-7-3-1-4-8-13)16(20)18(22)24-12-14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2/t15-,16-/m1/s1
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([C@@]([H])([C@]([H])(C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 330.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 330.11033829g/mol
• Heavy Atom Count: 24
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• LogP: 1.19500
• PSA: 93.06000
• Refractive Index: -13 ° (C=1, Acetone)
• Boiling Point: 427.78°C (rough estimate)
• Melting Point: 66.0 to 70.0 deg-C
• Color/Form: Not determined.
• Solubility: Not determined.
• Specific Rotation: +11.5 to +13.5° (c=1, Acetone)
• Optical Activity: [α]20/D +12.5±1°, c = 1.1% in acetone
• Density: 1.2036

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• FLUKA BRAND F CODES：3-10

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Customs Data

• HS CODE：2918130000
• Customs Data：

  China Customs Code:

  2918130000

  Overview:

  2918130000 Tartrate and tartrate ester. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918130000 salts and esters of tartaric acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%